HS38 HS38 HS38 is a potent and selective inhibitor for DAPK1 and ZIPK, which are closely related serine/threonine protein kinases that regulate programmed cell death and phosphorylation of non-muscle and smooth muscle myosin. HS38 provides a lead scaffold for the development of therapeutic agents for smooth muscle related disorders and a chemical means to probe the function of DAPK1 and ZIPK across species.
Brand Name: Vulcanchem
CAS No.: 1030203-81-6
VCID: VC0530086
InChI: InChI=1S/C14H12ClN5O2S/c1-7(11(16)21)23-14-18-12-10(13(22)19-14)6-17-20(12)9-4-2-3-8(15)5-9/h2-7H,1H3,(H2,16,21)(H,18,19,22)
SMILES: CC(C(=O)N)SC1=NC2=C(C=NN2C3=CC(=CC=C3)Cl)C(=O)N1
Molecular Formula: C14H12ClN5O2S
Molecular Weight: 349.793

HS38

CAS No.: 1030203-81-6

Inhibitors

VCID: VC0530086

Molecular Formula: C14H12ClN5O2S

Molecular Weight: 349.793

Purity: >98% (or refer to the Certificate of Analysis)

HS38 - 1030203-81-6

CAS No. 1030203-81-6
Product Name HS38
Molecular Formula C14H12ClN5O2S
Molecular Weight 349.793
IUPAC Name 2-[[1-(3-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]propanamide
Standard InChI InChI=1S/C14H12ClN5O2S/c1-7(11(16)21)23-14-18-12-10(13(22)19-14)6-17-20(12)9-4-2-3-8(15)5-9/h2-7H,1H3,(H2,16,21)(H,18,19,22)
Standard InChIKey NASYEGAVCTZSDO-UHFFFAOYSA-N
SMILES CC(C(=O)N)SC1=NC2=C(C=NN2C3=CC(=CC=C3)Cl)C(=O)N1
Appearance Solid powder
Description HS38 is a potent and selective inhibitor for DAPK1 and ZIPK, which are closely related serine/threonine protein kinases that regulate programmed cell death and phosphorylation of non-muscle and smooth muscle myosin. HS38 provides a lead scaffold for the development of therapeutic agents for smooth muscle related disorders and a chemical means to probe the function of DAPK1 and ZIPK across species.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms HS38; HS-38; HS 38
Reference 1: MacDonald JA, Sutherland C, Carlson DA, Bhaidani S, Al-Ghabkari A, Swärd K, Haystead TA, Walsh MP. A Small Molecule Pyrazolo[3,4-d]Pyrimidinone Inhibitor of Zipper-Interacting Protein Kinase Suppresses Calcium Sensitization of Vascular Smooth Muscle. Mol Pharmacol. 2016 Jan;89(1):105-17. doi: 10.1124/mol.115.100529. Epub 2015 Oct 13. PubMed PMID: 26464323.
2: Carlson DA, Franke AS, Weitzel DH, Speer BL, Hughes PF, Hagerty L, Fortner CN, Veal JM, Barta TE, Zieba BJ, Somlyo AV, Sutherland C, Deng JT, Walsh MP, MacDonald JA, Haystead TA. Fluorescence linked enzyme chemoproteomic strategy for discovery of a potent and selective DAPK1 and ZIPK inhibitor. ACS Chem Biol. 2013 Dec 20;8(12):2715-23. doi: 10.1021/cb400407c. Epub 2013 Oct 17. PubMed PMID: 24070067; PubMed Central PMCID: PMC4445880.
3: Lorenz E, Lastovica A, Owen RJ. Subtyping of Campylobacter jejuni Penner serotypes 9, 38 and 63 from human infections, animals and water by pulsed field gel electrophoresis and flagellin gene analysis. Lett Appl Microbiol. 1998 Mar;26(3):179-82. PubMed PMID: 9569705.
PubChem Compound 135398509
Last Modified Nov 11 2021
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